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Compound of Interest

Compound Name: 5-Chloro-3-fluoro-2-iodotoluene
CAS No.: 939990-13-3
Cat. No.: B3308847
Get Quote
. J

Executive Summary: The Core Directive

5-Chloro-3-fluoro-2-iodotoluene (CAS: 939990-13-3) is a poly-halogenated aromatic
hydrocarbon.[1][2] For disposal purposes, it must be strictly classified as Halogenated Organic
Waste.[2]

Critical Operational Rule: Never commingle this substance with non-halogenated solvents (e.g.,
acetone, ethanol).[2] Even trace amounts of halogenated material (typically >2%) can reclassify
an entire non-halogenated waste stream, exponentially increasing disposal costs and
complicating incineration protocols due to the formation of acid gases (HCI, HF, HI) [1].[2]

Chemical Profile & Hazard Identification

Understanding the specific hazards of this molecule dictates the disposal pathway. The
presence of iodine and fluorine atoms requires specific resistance to light and compatibility
considerations.
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Property Specification Operational Implication

Primary identifier for waste

CAS Number 939990-13-3 _
manifests.[1]
High halogen content requires
Molecular Formula C7HsCIFI ] o )
acid-scrubbing incineration.[1]
) o ] Requires leak-proof secondary
Physical State Liquid (typically)

containment.[1]

Skin Irrit. 2 (H315), Eye Irrit. 2 Standard chemical-resistant

GHS Classification _
(H319), STOT SE 3 (H335) PPE is mandatory.[2]

. ) » Store waste in amber glass or
Reactivity Light Sensitive )
opaque HDPE containers.

Technical Insight: The iodine-carbon bond is weaker than chlorine or fluorine bonds.[1]

Exposure to light can cause homolytic cleavage, releasing free iodine (

) and changing the waste pH, potentially pressurizing the container.[2] Always leave
10% headspace in waste containers. [2]

Pre-Disposal Handling & Segregation

Proper segregation is the single most effective way to manage disposal costs and safety.

3.1 Waste Stream Classification

This compound does not typically have a specific RCRA "U-list" or "P-list" code unless itis a
discarded commercial chemical product.[1] However, it is regulated based on its

characteristics.[2]

e Primary Stream: Halogenated Organic Waste.
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* RCRA Status: Likely D001 (Ignitable) if flash point < 60°C. If not ignitable, it is still managed
as "Non-RCRA Regulated Hazardous Waste" or "State-Regulated Waste" due to toxicity and
halogen content.

3.2 Container Compatibility
 Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass (Amber).[1]

¢ Avoid: Aluminum containers (risk of reaction with alkyl/aryl halides) or standard LDPE if long-
term storage is expected (permeation risk).[1]

3.3 Labeling Requirements

Every container must be labeled before the first drop of waste is added.
o Content: "Hazardous Waste - Halogenated Solvent."[1]
o Constituents: Explicitly list "5-Chloro-3-fluoro-2-iodotoluene."

e Hazards: Check "Toxic" and "Irritant."[3]

Step-by-Step Disposal Protocol
Scenario A: Routine Bench Waste (Lab Pack)

For small quantities (< 5 Liters) generated during synthesis or purification.
o Segregate: Place a dedicated waste carboy in the fume hood labeled "Halogenated Waste."
o Transfer: Pour the chemical into the carboy using a funnel.

o Note: If the material is in a reaction mixture, ensure no strong oxidizers or active metals
(e.g., Sodium, Lithium) are present.[2] Quench any active reagents before transfer.

e Log: Record the volume and specific chemical name on the waste tag.
e Seal: Cap tightly when not in use.

e Pickup: When 90% full, request EHS pickup.
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Scenario B: Pure Chemical Disposal (Expired/Unused Stock)

Do not pour pure, unused stock into a commingled solvent carboy.[2] This is best managed as
a "Lab Pack" item.

Keep in Original Container: If the original bottle is intact, keep it.

Overpack: Place the bottle in a clear plastic bag (secondary containment).

Label: Attach a hazardous waste tag directly to the bottle.

Manifest: Declare it as a discrete item for the disposal contractor. They will pack it into a
drum with vermiculite and other compatible bottles.

Emergency Spill Response

Decision Logic:
e Minor Spill (< 100 mL): Manageable by lab personnel.
e Major Spill (> 100 mL or outside hood): Evacuate and call EHS.

Cleanup Protocol:

Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2]

Absorb: Use an inert absorbent (Vermiculite, Bentonite, or "Universal" pads).[2] Do not use
paper towels as they can increase flammability if the substance is combustible.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty bag.

Label: Mark as "Debris contaminated with Halogenated Organics."

Visualized Workflows
Figure 1: Waste Segregation Decision Tree

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3308847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
5-Chloro-3-fluoro-2-iodotoluene

Is it Pure/Unused Stock?

Yes No (Reaction Waste)

Lab Pack Protocol:
Keep in orig. container Is it mixed with solvents?
Overpack & Tag

es

Are other solvents
Non-Halogenated?

Yes (e.g. Acetone)

STOP: Do NOT mix.
Segregate into Halogenated Stream

No (e.g. DCM)

-~
//
~

-~
-~
_-~" Re-route
///

Halogenated Waste Stream

(High Temp Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating halogenated aromatic waste to ensure regulatory
compliance and cost efficiency.

Figure 2: Disposal Lifecycle
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Caption: The lifecycle of halogenated waste from the laboratory bench to final destruction via
incineration and scrubbing.

Regulatory & Transport Information

When preparing this material for off-site disposal, the following classifications typically apply.
Always verify with the specific Safety Data Sheet (SDS) as flashpoints may vary by purity.

Regulatory Body Classification Code / ID

o D001 (if Ignitable), or Non-
Characteristic Hazardous
EPA (RCRA) Regulated Halogenated

Waste
Waste.[1][2]
UN3082 (Liquid, n.o.s.) or
Environmentally Hazardous UN1993 (Flammable Liquid,
DOT (Ground) )
Substance n.o.s.) depending on
flashpoint.[2]
) Environmentally Hazardous
IATA (Air) UN3082, Class 9.

Substance

Disposal Method: The industry standard for halogenated aromatics is Rotary Kiln Incineration.
This process operates at >1000°C to ensure complete destruction of the aromatic ring and
prevents the formation of dioxins/furans. The exhaust must pass through a caustic scrubber to
neutralize the hydrofluoric (HF), hydrochloric (HCI), and hydroiodic (HI) acids formed during
combustion [3].[2]

References

o United States Environmental Protection Agency (EPA). "Hazardous Waste Management
System: Identification and Listing of Hazardous Waste; Halogenated Solvents." Code of
Federal Regulations, 40 CFR Part 261.[2] Link
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» National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. Washington, DC: The National Academies Press, 2011.[2] Link

e Thermo Fisher Scientific. "Safety Data Sheet: 5-Chloro-2-iodotoluene (Analogous
Structure).” Fisher Scientific Document System, 2025.[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Proper Disposal Procedures for 5-Chloro-3-fluoro-2-
iodotoluene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3308847/docs#proper-disposal-procedures-for-5-
chloro-3-fluoro-2-iodotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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